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Compound of Interest

Compound Name: cis-4-Hexen-1-ol

Cat. No.: B1205818

Physical Properties of cis-4-Hexen-1-ol: A
Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the key physical properties of cis-4-
Hexen-1-ol, specifically its boiling point and density. The information is presented to support
research and development activities where this compound is of interest.

Core Physical Properties

cis-4-Hexen-1-ol is a colorless liquid with the chemical formula CeH120.[1][2][3] It is
recognized for its potent, green vegetable-like aroma and is utilized in the flavor and fragrance
industry.[4][5][6] A comprehensive understanding of its physical characteristics is crucial for its
application in various scientific and industrial fields.

Quantitative Data Summary

The boiling point and density of cis-4-Hexen-1-ol have been reported across various sources.
The following table summarizes these key physical constants for easy reference and
comparison.
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Physical Property Value Conditions
Boiling Point 158 - 159 °C @ 760 mmHg
159 - 160 °C @ 760 mmHg[5][6][7]

158 °C Not specified

Density 0.840 - 0.860 g/mL @ 20 °C[4]
0.854 - 0.858 g/mL @ 25 °C[6]

0.857 g/mL Not specified

Experimental Protocols

The determination of the physical properties of a liquid compound like cis-4-Hexen-1-ol follows
established laboratory protocols. Below are detailed methodologies for ascertaining boiling
point and density.

Boiling Point Determination (Capillary Method)

The capillary method is a common and effective technique for determining the boiling point of a
liquid.[8][9][10]

Apparatus:

Heating apparatus (e.g., oil bath or heating block)[11]

Thermometer

Small test tube

Capillary tube (sealed at one end)

Beaker

Procedure:

e A small amount of the liquid sample (cis-4-Hexen-1-ol) is placed into the small test tube.
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» The capillary tube, with its open end facing down, is inserted into the liquid in the test tube.

e The test tube is then attached to a thermometer, ensuring the bulb of the thermometer is
level with the liquid sample.

e The entire assembly is placed in a heating bath.

e The bath is heated gently. As the temperature rises, a stream of bubbles will emerge from
the open end of the capillary tube.

e The temperature at which a rapid and continuous stream of bubbles emerges is noted. This
is the boiling point of the liquid.[9]

Density Determination (Pycnometer or Hydrometer
Method)

The density of a liquid can be accurately measured using a pycnometer or a hydrometer.[12] A
straightforward method involving mass and volume measurements is also commonly
employed.[13][14][15]

Apparatus:
o Graduated cylinder or volumetric flask
» Electronic balance

Procedure:

The mass of a clean, dry graduated cylinder is accurately measured using an electronic
balance.[13]

» A specific volume of cis-4-Hexen-1-ol is carefully added to the graduated cylinder. The
volume is read from the bottom of the meniscus.[13]

e The combined mass of the graduated cylinder and the liquid is then measured.

e The mass of the liquid is determined by subtracting the mass of the empty graduated
cylinder from the combined mass.[13]
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* The density is calculated by dividing the mass of the liquid by its volume.[12]

Logical Workflow for Physical Property
Determination

The following diagram illustrates the logical workflow for identifying and characterizing the
physical properties of a chemical compound such as cis-4-Hexen-1-ol.
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Caption: Workflow for determining physical properties of a chemical compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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